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Compound of Interest

Compound Name: 2-Chloro-5-ethynylpyrimidine

CAS No.: 1196156-89-4

Cat. No.: B566247

Get Quote

Introduction: The Strategic Importance of a
Bifunctional Pyrimidine
In the landscape of modern synthetic chemistry, the strategic design of molecular building

blocks is paramount to the efficient construction of complex functional molecules. 2-Chloro-5-
ethynylpyrimidine has emerged as a highly valuable scaffold, particularly in the realms of

medicinal chemistry and materials science. Its utility stems from the orthogonal reactivity of its

two key functional groups: a reactive chloro substituent at the 2-position and a versatile ethynyl

group at the 5-position of the electron-deficient pyrimidine ring. This unique arrangement allows

for sequential and selective functionalization, making it a powerful tool for generating diverse

molecular architectures. This guide provides an in-depth exploration of the synthesis, reactivity,

and applications of 2-chloro-5-ethynylpyrimidine, offering both theoretical insights and

practical, field-proven protocols for researchers, scientists, and drug development

professionals.

Physicochemical Properties and Characterization
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A thorough understanding of the physicochemical properties of 2-chloro-5-ethynylpyrimidine
is essential for its effective use in synthesis. The table below summarizes its key

characteristics.

Property Value Source/Reference

CAS Number 1196156-89-4

Molecular Formula C₆H₃ClN₂

Molecular Weight 138.55 g/mol

Appearance Solid (typical) General laboratory observation

Storage
Sealed in a dry, room

temperature environment.

Safety

Harmful if swallowed, causes

skin and serious eye irritation,

and may cause respiratory

irritation.[1]

Spectroscopic Characterization: While a publicly available, dedicated spectrum for 2-chloro-5-
ethynylpyrimidine is not readily available, the expected NMR data can be inferred from the

analysis of closely related structures.

¹H NMR: The proton spectrum is expected to show two doublets in the aromatic region

corresponding to the pyrimidine ring protons, and a singlet for the acetylenic proton.

¹³C NMR: The carbon spectrum will display signals for the four distinct carbons of the

pyrimidine ring and two signals for the alkyne carbons.

Synthesis of 2-Chloro-5-ethynylpyrimidine: A Step-
by-Step Protocol
The most reliable and commonly employed method for the synthesis of 2-chloro-5-
ethynylpyrimidine involves a two-step sequence starting from a suitable dihalogenated

pyrimidine. The key transformation is a Sonogashira cross-coupling reaction with a protected
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acetylene, followed by a deprotection step. 2-Chloro-5-iodopyrimidine is an excellent starting

material due to the higher reactivity of the iodine atom in the Sonogashira coupling.[2]

Diagram: Synthetic Workflow for 2-Chloro-5-
ethynylpyrimidine
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Caption: Synthetic pathway for 2-chloro-5-ethynylpyrimidine.
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Experimental Protocol: Synthesis of 2-Chloro-5-
ethynylpyrimidine
Step 1: Sonogashira Coupling of 2-Chloro-5-iodopyrimidine with (Trimethylsilyl)acetylene

Rationale: This step introduces the protected ethynyl group at the more reactive 5-position of

the pyrimidine ring. The trimethylsilyl (TMS) group is a common protecting group for terminal

alkynes, preventing side reactions.[1] The use of a palladium catalyst and a copper(I) co-

catalyst is characteristic of the Sonogashira reaction.[2]

Procedure:

To a solution of 2-chloro-5-iodopyrimidine (1.0 equiv) in a suitable solvent such as

triethylamine or a mixture of THF and triethylamine, add

bis(triphenylphosphine)palladium(II) dichloride (0.02-0.05 equiv) and copper(I) iodide

(0.04-0.10 equiv).

Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

Add (trimethylsilyl)acetylene (1.1-1.5 equiv) dropwise to the reaction mixture at room

temperature.

Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) and monitor

the progress by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl

acetate) and wash with saturated aqueous ammonium chloride solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford 2-chloro-5-

((trimethylsilyl)ethynyl)pyrimidine.

Step 2: Deprotection of 2-Chloro-5-((trimethylsilyl)ethynyl)pyrimidine
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Rationale: The TMS protecting group is readily cleaved under mild basic conditions to yield

the terminal alkyne.[1]

Procedure:

Dissolve the 2-chloro-5-((trimethylsilyl)ethynyl)pyrimidine (1.0 equiv) in methanol.

Add a catalytic amount of potassium carbonate (e.g., 0.1-0.2 equiv).

Stir the mixture at room temperature and monitor the reaction by TLC.

Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M HCl) and

extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

Wash the combined organic layers with water and brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure to yield 2-chloro-5-
ethynylpyrimidine.

Chemical Reactivity and Key Transformations
The synthetic utility of 2-chloro-5-ethynylpyrimidine lies in the differential reactivity of its

chloro and ethynyl functionalities. This allows for a range of selective transformations, primarily

Sonogashira couplings, nucleophilic aromatic substitutions, and "click" chemistry.

Diagram: Reactivity of 2-Chloro-5-ethynylpyrimidine
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Sonogashira Coupling Nucleophilic Aromatic Substitution Click Chemistry (CuAAC)

2-Chloro-5-ethynylpyrimidine

R-X, Pd catalyst, Cu(I), Base Nu-H R-N₃, Cu(I) catalyst

2-Chloro-5-(R-ethynyl)pyrimidine

C-C bond formation

2-Nu-5-ethynylpyrimidine

C-Nu bond formation

2-Chloro-5-(1-R-1,2,3-triazol-4-yl)pyrimidine

Triazole formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b566247/docs?utm_src=pdf-body-img#the-versatile-building-block-a-technical-guide-to-2-chloro-5-ethynylpyrimidine
https://www.benchchem.com/product/b566247?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://japsonline.com/admin/php/uploads/187_pdf.pdf
https://www.benchchem.com/product/b566247/docs#the-versatile-building-block-a-technical-guide-to-2-chloro-5-ethynylpyrimidine
https://www.benchchem.com/product/b566247/docs#the-versatile-building-block-a-technical-guide-to-2-chloro-5-ethynylpyrimidine
https://www.benchchem.com/product/b566247/docs#the-versatile-building-block-a-technical-guide-to-2-chloro-5-ethynylpyrimidine
https://www.benchchem.com/product/b566247/docs#the-versatile-building-block-a-technical-guide-to-2-chloro-5-ethynylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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